molecular formula C7H7ClN2O2 B069763 Methyl 3-amino-2-chloroisonicotinate CAS No. 173435-41-1

Methyl 3-amino-2-chloroisonicotinate

Cat. No. B069763
CAS RN: 173435-41-1
M. Wt: 186.59 g/mol
InChI Key: KSZMBXHYSQDICN-UHFFFAOYSA-N
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Description

“Methyl 3-amino-2-chloroisonicotinate” is a chemical compound with the CAS Number: 173435-41-1 . It has a molecular weight of 186.6 and its IUPAC name is methyl 3-amino-2-chloroisonicotinate .


Synthesis Analysis

The synthesis of “Methyl 3-amino-2-chloroisonicotinate” involves several steps. One method involves the use of hydrogen chloride and dihydrogen peroxide at 20°C for 3 hours . Another method involves the use of 1,3-dichloro-5,5-dimethylhydantoin in tetrachloroethylene .


Molecular Structure Analysis

“Methyl 3-amino-2-chloroisonicotinate” contains a total of 19 bonds; 12 non-H bonds, 7 multiple bonds, 2 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 ester (aromatic), 1 primary amine (aromatic), and 1 Pyridine .


Physical And Chemical Properties Analysis

“Methyl 3-amino-2-chloroisonicotinate” is a solid at room temperature . It should be stored in a dark place, under an inert atmosphere .

Scientific Research Applications

Pharmacology

Methyl 3-amino-2-chloroisonicotinate is a compound with potential pharmacological applications due to its physicochemical properties. It has high gastrointestinal absorption and is BBB permeant, indicating its potential to cross the blood-brain barrier . This suggests its utility in developing central nervous system (CNS) drugs. Moreover, it’s not a substrate for P-glycoprotein, which is often responsible for drug efflux, potentially increasing its bioavailability .

Organic Synthesis

In organic synthesis, Methyl 3-amino-2-chloroisonicotinate serves as a building block for various chemical reactions. Its amine group can be a nucleophile in substitution reactions, while the chloro group can be replaced or modified for the synthesis of more complex molecules .

Material Science

Methyl 3-amino-2-chloroisonicotinate may contribute to material science research, particularly in the development of new organic materials. Its molecular structure could be incorporated into polymers or small molecule-based materials for various applications .

Biochemistry Studies

In biochemistry, this compound could be used to study enzyme-substrate interactions, especially those involving amines or chlorinated compounds. It could also serve as a standard or reference compound in analytical methods .

Medical Research

For medical research, Methyl 3-amino-2-chloroisonicotinate could be explored for its medicinal chemistry properties. Its solubility and lipophilicity parameters are conducive for drug formulation, and it could be a candidate for lead optimization in drug discovery processes .

Environmental Science

While specific applications in environmental science are not detailed in the data, the compound could be studied for its environmental fate and behavior, such as degradation products or interaction with environmental receptors .

Chemical Engineering

In chemical engineering, Methyl 3-amino-2-chloroisonicotinate might be involved in process development for its synthesis or modification. It could also be part of studies on reaction kinetics, process optimization, and scale-up .

Safety and Hazards

“Methyl 3-amino-2-chloroisonicotinate” is associated with several hazard statements: H312 (Harmful in contact with skin), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), wearing protective gloves/eye protection/face protection (P280), and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338) .

properties

IUPAC Name

methyl 3-amino-2-chloropyridine-4-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H7ClN2O2/c1-12-7(11)4-2-3-10-6(8)5(4)9/h2-3H,9H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KSZMBXHYSQDICN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=C(C(=NC=C1)Cl)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H7ClN2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00376277
Record name METHYL 3-AMINO-2-CHLOROISONICOTINATE
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00376277
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

186.59 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 3-amino-2-chloroisonicotinate

CAS RN

173435-41-1
Record name METHYL 3-AMINO-2-CHLOROISONICOTINATE
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00376277
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Methyl 3-amino-2-chloroisonicotinate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

A mixture of 18 g (118 mmol) of methyl 3-aminoisonicotinate and 12 g (60 mmol) of 1,3-dichloro-5,5-dimethylhydantoin in 1500 mL of tetrachloroethylene was warmed slowly to 80° C. with stirring and held there for 3 hours. The solution was then cooled, filtered, washed with dilute aqueous sodium bicarbonate, dried over magnesium sulfate, filtered, and concentrated by evaporation under reduced pressure to obtain a dark oil. This oil was purified by careful column chromatography to give 6.7 g (30 percent of theory) of the title compound as a colorless solid melting at 91°-92° C.
Quantity
18 g
Type
reactant
Reaction Step One
Quantity
12 g
Type
reactant
Reaction Step One
Quantity
1500 mL
Type
solvent
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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